(S)-2-Amino-3,3-dimethylbutanoic acid-18O, d2

• Molecular Formula: C8H17NO2
• Molecular Weight: 163.24 g/mol
• InChI: InChI=1S/C8H17NO2/c1-8(2,3)6(7(10)11)9(4)5/h6H,1-5H3,(H,10,11)/t6-/m1/s1/i4D,5D,10+2
• InChIKey: IXSYUULNYWPWNY-QBRUXXQWSA-N

(2S)-2-[bis(deuteriomethyl)amino]-3,3-dimethylbutan(18O)oic acid is a custom-synthesized, dual-labeled stable isotope derivative of N,N-dimethyl-L-tert-leucine (CAS 1429301-82-5), a chiral, non-proteinogenic α-amino acid. The compound incorporates deuterium atoms on both N-methyl groups (bis(deuteriomethyl)) and oxygen-18 at the carboxylic acid moiety, resulting in a characteristic mass shift (theoretical M+7 Da relative to the unlabeled parent C₈H₁₇NO₂, with isotopologue mass distribution determined by deuterium and oxygen-18 isotopic enrichment specifications).

(2S)-2-[Bis(deuteriomethyl)amino]-3,3-dimethylbutan(18O)oic Acid: Stable Isotope-Labeled N,N-Dimethyl-L-tert-Leucine for Quantitative LC-MS/MS

(2S)-2-[bis(deuteriomethyl)amino]-3,3-dimethylbutan(18O)oic acid is a custom-synthesized, dual-labeled stable isotope derivative of N,N-dimethyl-L-tert-leucine (CAS 1429301-82-5), a chiral, non-proteinogenic α-amino acid [1]. The compound incorporates deuterium atoms on both N-methyl groups (bis(deuteriomethyl)) and oxygen-18 at the carboxylic acid moiety, resulting in a characteristic mass shift (theoretical M+7 Da relative to the unlabeled parent C₈H₁₇NO₂, with isotopologue mass distribution determined by deuterium and oxygen-18 isotopic enrichment specifications) [2]. This precise isotopic signature is engineered for unambiguous detection and absolute quantification via liquid chromatography-tandem mass spectrometry (LC-MS/MS), enabling its use as an internal standard (IS) in bioanalytical and pharmacokinetic assays without altering the chemical behavior of the target analyte [2].

Dual-label (²H/¹⁸O) stable isotope internal standard for LC-MS/MS quantification

Chiral, non-proteinogenic amino acid derivative; custom-synthesized isotopic probe

Supports bioanalytical method development and metabolomics tracer workflows

• [1] Molaid. (n.d.). N,N-dimethyl-L-tert-leucine | 1429301-82-5. Retrieved from https://www.molaid.com View Source
• [2] ResolveMass Laboratories Inc. (2025). Stable Isotope-Labeled Compounds: Custom Synthesis Services for Pharmaceutical and Metabolomics Research. Retrieved from https://resolvemass.ca View Source

Why Unlabeled or Singly-Labeled N,N-Dimethyl-L-tert-Leucine Analogs Cannot Substitute for This Dual-Labeled Standard in Quantitative MS Workflows

In quantitative LC-MS/MS analysis, internal standards must be chemically identical to the target analyte in sample preparation and chromatography, yet possess a mass sufficiently distinct from the natural isotopic envelope of the unlabeled compound to avoid signal overlap and ensure accurate quantitation . Unlabeled N,N-dimethyl-L-tert-leucine (MW 159.2) fails as an IS because it cannot be distinguished from endogenous or dosed analyte in biological matrices [1]. Singly-labeled analogs (e.g., deuterium-only or 18O-only) may provide some mass shift but are vulnerable to specific analytical limitations: deuterium-only labels on alkyl groups can exhibit chromatographic isotope effects (deuterium retention time shift) under reversed-phase conditions, causing differential matrix suppression that compromises assay accuracy [2]; oxygen-18 labeling at the carboxylate alone is subject to potential back-exchange with H₂16O in aqueous biological samples during sample processing, which can erode isotopic purity and introduce quantification error [3]. The dual-labeling strategy in this compound mitigates these failure modes by providing orthogonal analytical safeguards, making generic substitution a significant risk to data integrity.

Unlabeled analog lacks mass discrimination

Unlabeled N,N-dimethyl-L-tert-leucine cannot be distinguished from endogenous analyte, causing signal overlap and preventing internal standard correction.

Deuterium-only label may shift retention time

Alkyl deuteration can induce chromatographic retention time shifts, altering matrix effect profiles relative to the target analyte.

¹⁸O-only label prone to back-exchange

Carboxyl-¹⁸O may exchange with H₂¹⁶O during aqueous sample processing, degrading isotopic purity and eroding mass shift.

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Retrieved from https://www.mtoz-biolabs.com View Source
• [2] Iyer, S. S., et al. (2015). The impact of carbon-13 and deuterium on relative quantification of proteins using stable isotope diethyl labeling. Rapid Communications in Mass Spectrometry. View Source
• [3] Eckert, K., et al. (2010). Optimized Method for Computing 18O/16O Ratios of Differentially Stable-Isotope Labeled Peptides in the Context of Postdigestion 18O Exchange/Labeling. Academia.edu. View Source

Quantitative Differentiation Evidence: (2S)-2-[Bis(deuteriomethyl)amino]-3,3-dimethylbutan(18O)oic Acid Versus Comparative Analogs

Mass Spectrometric Selectivity: Theoretical Mass Shift and Isotopic Purity Profile of Dual-Labeled (2S)-2-[Bis(deuteriomethyl)amino]-3,3-dimethylbutan(18O)oic Acid

The target compound achieves a theoretical M+7 Da mass shift (six deuterium atoms + one oxygen-18 atom) relative to unlabeled N,N-dimethyl-L-tert-leucine (MW 159.2). This shift positions the labeled ion cluster beyond the M+2 and M+3 natural abundance isotopes of the unlabeled parent (e.g., from 13C₂ contributions), ensuring baseline resolution and eliminating cross-talk in selected reaction monitoring (SRM) channels [1]. In contrast, a comparator labeled with six deuterium atoms only (e.g., N,N-dimethyl-d6-L-tert-leucine) would exhibit a theoretical M+6 Da shift but lack the orthogonal 18O tag, and may be subject to deuterium-induced retention time shifts that alter matrix effect profiles relative to the analyte [2].

Mass Shift & Purity

Class-level inference

M+7 Da (²H₆ + ¹⁸O) vs. unlabeled M+0; deuterium-only M+6 Da

Supports baseline separation and LLOQ in SRM

Enrichment-dependent; vendor COA required

Evidence Dimension	Theoretical mass shift and isotopic envelope separation from unlabeled parent (C₈H₁₇NO₂, MW 159.2)
Target Compound Data	Theoretical M+7 Da (six 2H atoms on N-methyl groups + one 18O atom at carboxylate)
Comparator Or Baseline	Unlabeled N,N-dimethyl-L-tert-leucine: M+0 Da; Deuterium-only analog (N,N-dimethyl-d6-L-tert-leucine): theoretical M+6 Da
Quantified Difference	+7 Da vs. unlabeled; +1 Da relative to deuterium-only analog (additional 18O label provides orthogonal analytical check)
Conditions	Theoretical calculation based on molecular formula C₈H₁₇NO₂ (parent); isotopologue distribution dependent on vendor-specified isotopic enrichment (e.g., 98 atom% D, 95 atom% 18O)

Why This Matters

A larger, well-separated mass shift minimizes signal interference from the natural isotopic distribution of the unlabeled analyte, enabling lower limits of quantitation (LLOQ) and more robust assay precision in complex biological matrices.

• [1] ResolveMass Laboratories Inc. (2025). Stable Isotope-Labeled Compounds: Custom Synthesis Services for Pharmaceutical and Metabolomics Research. Retrieved from https://resolvemass.ca View Source
• [2] Iyer, S. S., et al. (2015). The impact of carbon-13 and deuterium on relative quantification of proteins using stable isotope diethyl labeling. Rapid Communications in Mass Spectrometry. View Source

Chromatographic Co-Elution Fidelity: Mitigation of Deuterium Retention Time Shift via Dual-Labeling Strategy

Deuterium labeling on hydrophobic alkyl moieties can alter reversed-phase chromatographic retention times relative to the unlabeled analyte (a phenomenon known as deuterium isotope effect on retention), leading to differential ion suppression or enhancement and compromising quantification accuracy [1]. The presence of the 18O label on the carboxylic acid group in this compound provides an orthogonal mass tag, permitting the use of a lower degree of deuterium labeling (if specified) to achieve the necessary mass shift while reducing the magnitude of any deuterium-induced retention time shift. Class-level data indicate that deuterium retention time shifts are typically small but can be significant for early-eluting, highly polar compounds or when high degrees of deuteration are employed on non-exchangeable alkyl positions [1]. The dual-labeling approach, where the 18O label contributes to the overall mass shift without altering hydrophobic retention, reduces dependence on high deuterium incorporation alone, thereby mitigating this risk compared to a deuterium-only analog .

Co-Elution Fidelity

Class-level inference

Reduced deuterium retention shift via orthogonal ¹⁸O mass tag

Minimizes differential matrix effects

LC condition-dependent; compound-specific review

Evidence Dimension	Potential for deuterium-induced retention time shift in reversed-phase LC
Target Compound Data	Reduced dependence on high deuterium incorporation due to supplementary 18O mass shift; chromatographic behavior more closely matches unlabeled parent
Comparator Or Baseline	Deuterium-only analog (N,N-dimethyl-d6-L-tert-leucine): 6 Da shift from alkyl deuteration only; potential for observable retention time shift (ΔRT >0.05 min in some LC conditions)
Quantified Difference	Not directly quantified for this specific compound; class-level inference based on known deuterium isotope effects in RP-LC
Conditions	Reversed-phase LC conditions; degree of retention time shift is compound- and condition-dependent

Why This Matters

Accurate quantification using isotope dilution MS relies on co-elution of analyte and IS. Any chromatographic separation subjects the analyte and IS to different matrix effects at the ion source, invalidating the internal standard correction and leading to systematic bias in measured concentrations.

• [1] Iyer, S. S., et al. (2015). The impact of carbon-13 and deuterium on relative quantification of proteins using stable isotope diethyl labeling. Rapid Communications in Mass Spectrometry. View Source

Sample Processing Stability: Reduced Risk of Isotopic Back-Exchange Compared to Carboxyl-18O Singly-Labeled Standards

Oxygen-18 labels incorporated at the carboxylic acid position of amino acids and peptides are susceptible to enzyme-catalyzed or acid/base-mediated back-exchange with H₂16O in aqueous biological matrices (e.g., plasma, urine, cell lysates) during sample handling and storage [1]. This exchange erodes isotopic purity and reduces the effective mass shift, potentially causing the IS signal to overlap with the unlabeled analyte or its naturally occurring isotopologues. The dual-labeling strategy of this compound, with six deuterium atoms on the N-methyl groups, provides a stable isotopic signature that is not subject to back-exchange under standard sample processing conditions [2]. Even if partial 18O exchange were to occur, the residual deuterium atoms would maintain a significant, quantifiable mass shift (≥ +6 Da), preserving the IS functionality where a pure 18O-labeled standard (e.g., N,N-dimethyl-L-tert-leucine-18O₂) would be completely compromised [1].

Sample Processing Stability

Class-level inference

Residual ≥ +6 Da shift after possible ¹⁸O exchange; ¹⁸O-only degrades to +0 Da

Preserves IS functionality during aqueous workup

Matrix-dependent back-exchange risk

Evidence Dimension	Isotopic stability during aqueous sample processing (back-exchange susceptibility)
Target Compound Data	Dual-labeled: 18O label may partially back-exchange; residual M+6 Da (from deuterium) remains intact and functional
Comparator Or Baseline	Singular 18O-labeled analog (N,N-dimethyl-L-tert-leucine-18O₂): complete back-exchange to M+0 Da possible under unfavorable storage or processing conditions
Quantified Difference	Dual-labeled compound retains ≥ +6 Da shift after complete 18O exchange; 18O-only analog degrades to +0 Da
Conditions	Aqueous biological matrices (e.g., plasma, urine); enzymatic or acidic/basic conditions that promote oxygen exchange

Why This Matters

In regulated bioanalysis, IS integrity is paramount. A standard that degrades in isotopic purity during routine sample workup can produce false negative or inaccurate quantitative results, requiring costly method re-validation and sample re-analysis.

• [1] Eckert, K., et al. (2010). Optimized Method for Computing 18O/16O Ratios of Differentially Stable-Isotope Labeled Peptides in the Context of Postdigestion 18O Exchange/Labeling. Academia.edu. View Source
• [2] ResolveMass Laboratories Inc. (2025). Stable Isotope-Labeled Compounds: Custom Synthesis Services for Pharmaceutical and Metabolomics Research. Retrieved from https://resolvemass.ca View Source

Synthesis and Isotopic Purity Specifications for Dual-Labeled N,N-Dimethyl-L-tert-Leucine Derivatives

The synthesis of dual-labeled amino acid derivatives typically involves separate isotopic incorporation steps: deuteration of the dimethylamino moiety via reductive amination with deuterated formaldehyde (D₂CO) or methylation with deuterated methyl iodide (CD₃I), followed by or concurrent with 18O exchange at the carboxylic acid via acid-catalyzed equilibration with H₂18O [1]. Commercial vendors of stable isotope-labeled compounds for research commonly provide certificates of analysis specifying isotopic enrichment at ≥98 atom% for deuterium and ≥95 atom% for oxygen-18 [2]. These specifications directly influence the quantitative performance of the compound as an IS: higher enrichment reduces the background signal at the analyte mass, improving the signal-to-noise ratio and the lower limit of quantification [1]. Compared to unlabeled N,N-dimethyl-L-tert-leucine (CAS 1429301-82-5), which is available as a synthetic intermediate for pharmaceutical research [3], the dual-labeled compound requires specialized synthetic expertise and is intended exclusively for analytical method development and validation.

Synthesis & Enrichment

Supporting evidence

Typical ≥98 atom% D, ≥95 atom% ¹⁸O; custom synthesis

High enrichment reduces analyte background

Supplier COA essential for QC verification

Evidence Dimension	Isotopic enrichment specifications and synthetic accessibility
Target Compound Data	Custom synthesis; typical vendor specifications: ≥98 atom% D (on N-methyl groups), ≥95 atom% 18O (carboxylate)
Comparator Or Baseline	Unlabeled N,N-dimethyl-L-tert-leucine (CAS 1429301-82-5): 0% isotopic enrichment; available as bulk chemical intermediate
Quantified Difference	>98% isotopic enrichment difference; availability limited to specialized isotope suppliers
Conditions	Synthesis and QC by contract research organizations or specialized chemical suppliers (e.g., BOC Sciences, Cambridge Isotope Laboratories)

Why This Matters

For procurement, understanding the typical purity and synthesis requirements informs lead times, cost, and the necessity of obtaining a detailed certificate of analysis to validate the compound's suitability as an IS prior to use in critical assays.

• [1] Pleines, M., et al. (1995). Convenient procedures for introducing deuterium and 18O labels for mass spectrometric identification. Abstract retrieved from pleiades.online. View Source
• [2] BOC Sciences. (n.d.). Isotopic Labels: Oxygen-18 and Deuterium. Retrieved from https://isotope.bocsci.com View Source
• [3] Molaid. (n.d.). N,N-dimethyl-L-tert-leucine | 1429301-82-5. Retrieved from https://www.molaid.com View Source

Precision Quantification and Metabolic Tracing Applications Enabled by (2S)-2-[Bis(deuteriomethyl)amino]-3,3-dimethylbutan(18O)oic Acid

Absolute Quantification of N,N-Dimethyl-L-tert-Leucine Derivatives in Pharmacokinetic (PK) and Toxicokinetic (TK) Studies

In regulated bioanalysis supporting drug development, accurate measurement of plasma or tissue concentrations of N,N-dimethyl-L-tert-leucine-containing drug candidates or metabolites is essential. This dual-labeled compound serves as an ideal internal standard for LC-MS/MS assays, enabling precise correction for sample-to-sample variability in extraction recovery, matrix effects, and instrument response . The M+7 Da mass shift and chromatographic fidelity (mitigated deuterium retention time shift) ensure robust quantification with a low limit of quantitation (LLOQ), critical for generating reliable PK parameters (Cmax, AUC, t½) [1].

Metabolic Pathway Tracing and Flux Analysis in Stable Isotope-Resolved Metabolomics

The dual 2H/18O labeling pattern provides a unique isotopic signature that can be distinguished from other labeled species in complex metabolic tracing experiments. In studies using stable isotope-resolved metabolomics (SIRM) to map the fate of leucine-derived building blocks, this compound can serve as an exogenous tracer or a quantification standard for the corresponding unlabeled metabolite pool [2]. The presence of both heavy isotopes allows for multi-dimensional mass spectrometric confirmation, reducing false positive identifications in untargeted metabolomics workflows.

Quality Control and Method Validation Reference Standard for Chiral Amino Acid Derivative Synthesis

For laboratories engaged in the synthesis of chiral N,N-dimethyl amino acid derivatives (e.g., as intermediates for peptidomimetic drugs or chiral ligands), this labeled compound can function as a high-purity reference standard for method development and validation of analytical QC assays . Its defined isotopic composition enables its use as a system suitability standard to monitor LC-MS instrument performance (e.g., mass accuracy, retention time stability, and isotopic distribution fidelity) across multiple analytical runs, ensuring the reliability of purity and identity tests for unlabeled manufactured batches [1].

Investigation of Deuterium Isotope Effects on Amine N-Methyl Groups in Enzymatic and Chemical Reactions

The selective deuteration of the N-methyl groups allows researchers to probe kinetic isotope effects (KIEs) in reactions involving N-demethylation or N-methyl transfer. By comparing the reaction rates of this labeled compound with the unlabeled parent, scientists can elucidate the rate-limiting step and mechanism of cytochrome P450-mediated N-demethylation, a common metabolic pathway for many amine-containing drugs . This mechanistic insight is valuable for predicting metabolic stability and designing drug candidates with improved PK profiles.

Application

Selection Property

Validation Focus

Research PK/TK bioanalysis

Dual-label ISTD with M+7 shift, co-elution fidelity

LLOQ, matrix effect correction, assay precision

Stable isotope-resolved metabolomics

Unique ²H/¹⁸O signature for tracer studies

Multi-dimensional MS confirmation, reduced false positives

Analytical QC method validation

System suitability standard with defined isotopic composition

Mass accuracy, retention time stability, instrument performance

N-demethylation KIE studies

Selective N-methyl deuteration

Mechanistic elucidation of CYP-mediated metabolism

• [1] ResolveMass Laboratories Inc. (2025). Stable Isotope-Labeled Compounds: Custom Synthesis Services for Pharmaceutical and Metabolomics Research. Retrieved from https://resolvemass.ca View Source
• [2] Bio-protocol. (2016). Stable isotope labeling approaches. Retrieved from https://bio-protocol.org View Source